Cas no 1286727-67-0 (N-2-(2-methyl-1H-imidazol-1-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product name: N-2-(2-methyl-1H-imidazol-1-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 1286727-67-0
• MF: C₁₆H₂₁N₃OS
• MW: 303.4224421978
• CID: 5977203
• PubChem ID: 49738518

N-2-(2-methyl-1H-imidazol-1-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-methyl-1H-imidazol-1-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• N-[2-(2-methylimidazol-1-yl)ethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• F5959-0157
• N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• 1286727-67-0
• N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• AKOS024528503
• VU0528965-1

• Inchi： 1S/C16H21N3OS/c1-13-17-8-10-19(13)11-9-18-15(20)16(6-2-3-7-16)14-5-4-12-21-14/h4-5,8,10,12H,2-3,6-7,9,11H2,1H3,(H,18,20)
• InChI Key： IJCHWEUKYCPFCU-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)(C(NCCN2C(C)=NC=C2)=O)CCCC1

Computed Properties

• Exact Mass: 303.14053348g/mol
• Monoisotopic Mass: 303.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų
• XLogP3: 2.4

Additional information on N-2-(2-methyl-1H-imidazol-1-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Introduction to N-2-(2-methyl-1H-imidazol-1-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1286727-67-0)

N-2-(2-methyl-1H-imidazol-1-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1286727-67-0, represents a confluence of heterocyclic chemistry and polyfunctional molecular design, making it a promising candidate for various biochemical applications.

The molecular structure of this compound features a cyclopentane core substituted with a thiophene ring at the 1-position and an N-substituted imidazole moiety at the 2-position of the ethyl chain. This arrangement not only contributes to its distinct chemical identity but also opens up numerous possibilities for interactions with biological targets. The presence of both nitrogen-containing heterocycles, such as the imidazole ring, and an aromatic thiophene ring, suggests potential applications in drug discovery and development, particularly in modulating enzyme activity and receptor binding.

In recent years, there has been a surge in research focused on developing novel molecules that can interact selectively with biological systems. The compound N-2-(2-methyl-1H-imidazol-1-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide stands out due to its ability to combine multiple pharmacophoric elements into a single molecule. This multifunctional approach has been increasingly adopted in medicinal chemistry to enhance binding affinity and reduce side effects.

The cyclopentane ring in this compound is known for its favorable pharmacokinetic properties, including improved oral bioavailability and reduced metabolic liability. This structural feature is particularly advantageous in the development of therapeutic agents that require systemic delivery. Additionally, the thiophene ring contributes to the molecule's electronic properties, which can be exploited for designing molecules with specific spectroscopic characteristics or for modulating redox-sensitive biological pathways.

One of the most intriguing aspects of this compound is its potential as a scaffold for further derivatization. The combination of an imidazole ring and a thiophene moiety provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. For instance, alterations at the nitrogen atoms of the imidazole ring or the sulfur atoms of the thiophene ring could lead to novel compounds with enhanced potency or selectivity against specific targets.

Recent studies have begun to explore the biological activities of related compounds that incorporate similar structural motifs. For example, derivatives of imidazole-thiophene hybrids have shown promise in inhibiting certain kinases and enzymes implicated in inflammatory and oncological diseases. The compound N-2-(2-methyl-1H-imidazol-1-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide could serve as a valuable starting point for developing new therapeutic agents in these areas.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the cyclopentane core, functional group transformations to introduce the imidazole and thiophene moieties, and protective group strategies to prevent unwanted side reactions. Advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently.

In conclusion, N-2-(2-methyl-1H-imidazol-1-yl)ethyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1286727-67-0) is a structurally unique and functionally versatile compound with significant potential in pharmaceutical research. Its combination of heterocyclic rings and functional groups makes it an attractive candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to grow, compounds like this are likely to play a crucial role in developing next-generation therapeutics.